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Compound of Interest

Compound Name: 2-Chloro-1-dodecene

CAS No.: 93342-75-7

Cat. No.: B1610641

Get Quote

CAS Number: 93342-75-7 Formula: C₁₂H₂₃Cl Physical State: Liquid (Lipophilic) Hazard Class:

Irritant, Aquatic Toxicity, Combustible (High Flash Point)

Executive Summary: The "Why" Behind the
Protocol
Effective disposal of 2-Chloro-1-dodecene requires strict adherence to Halogenated Waste

protocols. Unlike standard organic solvents (e.g., acetone, hexane), chlorinated alkenes

produce corrosive hydrogen chloride (HCl) and potentially toxic dioxins upon combustion.

The Critical Rule: NEVER dispose of 2-Chloro-1-dodecene in "General Organic" or "Non-

Halogenated" waste streams. Doing so contaminates fuel-blending stocks, damages standard

incineration infrastructure, and violates EPA/RCRA compliance, potentially leading to severe

fines.
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Before handling, you must categorize this chemical correctly to ensure it enters the correct

destruction pathway (High-Temperature Incineration with Acid Gas Scrubbing).

Chemical Profile & Compatibility Table[1][2]
Property Value/Status Operational Implication

Flash Point >76°C (Estimated)

Combustible, not Flammable.

[1] Note: While likely above the

RCRA D001 cutoff (60°C), it

must still be managed as

hazardous chemical waste.

Water Solubility Negligible (Lipophilic)

Do NOT attempt to dilute or

flush down drains. It will float

and coat pipes.

Reactivity Stable

Compatible with other

halogenated solvents (DCM,

Chloroform).

Incompatibility
Strong Oxidizers, Strong

Bases

Segregate from nitric acid,

perchlorates, and alkali metals

to prevent exothermic

reactions.

Segregation Logic (Decision Pathway)
The following diagram illustrates the decision logic for segregating 2-Chloro-1-dodecene in a

multi-waste laboratory environment.
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Waste Generation:
2-Chloro-1-dodecene

Contains Halogens (Cl, Br, F)?

YES (Cl)

Stream A: Non-Halogenated
(Acetone, Ethanol)

DO NOT USE

Avoid

Stream B: Halogenated Waste
(DCM, Chloroform)

CORRECT STREAM

Select

Storage Requirement:
Polyethylene (HDPE) or Glass

Secondary Containment

Final Disposal:
Incineration w/ Scrubber

Click to download full resolution via product page

Figure 1: Waste segregation workflow ensuring 2-Chloro-1-dodecene enters the Halogenated

Waste stream.

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE Selection: Wear nitrile gloves (double-gloving recommended for halogenated organics),

safety goggles, and a flame-resistant lab coat.
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Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Why? Chlorinated compounds can sometimes swell low-density plastics over time. HDPE

provides excellent chemical resistance.

Labeling: Immediately attach a hazardous waste tag.

Constituents: Write "2-Chloro-1-dodecene" (do not use abbreviations).

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Phase 2: Collection & Transfer
Fume Hood Operation: Perform all transfers inside a certified fume hood to capture any

volatile organic vapors.

Bulking: You may combine this waste with other compatible halogenated solvents (e.g.,

Dichloromethane, Chloroform, Chlorobenzene).

Warning: Do not fill containers >90% full. Leave headspace for thermal expansion.

Secondary Containment: Place the waste container in a polyethylene tray to capture drips or

catastrophic failure.

Phase 3: Final Handoff
Seal Check: Ensure the cap is screw-tight. Parafilm is not a primary seal.

Manifesting: When requesting pickup from your EHS (Environmental Health & Safety)

department, explicitly list the halogen content.

EHS Note: This allows the disposal vendor to route the drum to a facility equipped with

Rotary Kiln Incineration capable of neutralizing HCl gas.

Emergency Procedures: Spill Response
If a spill occurs, immediate containment is vital to prevent aquatic contamination.

Spill Response Workflow:
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1. Alert & Evacuate
(If >500mL or outside hood)

2. Don PPE
(Nitrile Gloves, Goggles)

3. Containment
Use Absorbent Pads/Vermiculite

(Do NOT use paper towels)

4. Cleanup
Scoop into Sealed Bag/Bucket

5. Labeling
'Hazardous Waste: Debris w/ 2-Chloro-1-dodecene'

Click to download full resolution via product page

Figure 2: Immediate response protocol for 2-Chloro-1-dodecene spills.

Critical Note on Absorbents: Use inert absorbents like Vermiculite, Sand, or Polypropylene

Pads. Avoid combustible materials (sawdust) if possible, although the high flash point makes

this less critical than with lower molecular weight solvents.

Regulatory Compliance & References
RCRA Classification (USA): While 2-Chloro-1-dodecene is not explicitly "Listed" (F, K, P, U

lists) by its specific CAS, it must be managed as a Characteristic Hazardous Waste if it exhibits

toxicity or is mixed with listed solvents (like Methylene Chloride, F002).

Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (if pure) or RCRA

Hazardous Waste (if mixed), but always utilize the Halogenated stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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